Cas no 769124-05-2 (2-ethyl-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-ethyl-1,3-thiazole-4-carboxylic acid
• CAS No: 769124-05-2
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• MDL: MFCD09258842
• CID: 551195
• PubChem ID: 25218855
• Update Time: 2025-06-08

2-ethyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethylthiazole-4-carboxylic acid
• 2-Ethyl-1,3-thiazole-4-carboxylic acid
• 2-ethyl-4-Thiazolecarboxylic acid
• 4-Thiazolecarboxylicacid, 2-ethyl-
• 4-Thiazolecarboxylicacid,2-ethyl-(9CI)
• 4-Thiazolecarboxylicacid,2-ethyl-
• NMBMFJUWTJAVBG-UHFFFAOYSA-N
• SBB053107
• 4-Thiazolecarboxylic acid, 2-ethyl-
• 1990AC
• STK502204
• ST2404392
• AB0000165
• BB 0261995
• A9743
• EN300-1168277
• Z381402858
• DTXSID90649164
• TS-02089
• AKOS005170895
• SY083349
• MFCD09258842
• CS-0106566
• 2-ethylthiazole-4-carboxylicacid
• 4-thiazolecarboxylic acid,2-ethyl-
• 769124-05-2
• SCHEMBL1244889
• FT-0730096
• ALBB-000143
• 2-ethyl-1,3-thiazole-4-carboxylic acid

• MDL： MFCD09258842
• Inchi： 1S/C6H7NO2S/c1-2-5-7-4(3-10-5)6(8)9/h3H,2H2,1H3,(H,8,9)
• InChI Key： NMBMFJUWTJAVBG-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1CC

Computed Properties

• Exact Mass: 157.02
• Monoisotopic Mass: 157.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 1.6

Experimental Properties

• Density: 1.337
• Boiling Point: 305.1°C at 760 mmHg
• Flash Point: 138.3°C
• Refractive Index: 1.581

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-ethyl-1,3-thiazole-4-carboxylic acid

Professional Introduction to 2-ethyl-1,3-thiazole-4-carboxylic acid (CAS No. 769124-05-2)

2-ethyl-1,3-thiazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 769124-05-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of 2-ethyl-1,3-thiazole-4-carboxylic acid consists of a five-membered ring containing sulfur and nitrogen atoms, with an ethyl substituent at the 2-position and a carboxylic acid group at the 4-position. Such structural features make it a versatile scaffold for further chemical modifications and biological evaluations.

The thiazole core is a privileged structure in drug discovery, widely recognized for its role in numerous bioactive molecules. Its aromaticity and ability to interact with biological targets make it a valuable component in the design of novel therapeutic agents. The presence of the carboxylic acid functional group in 2-ethyl-1,3-thiazole-4-carboxylic acid enhances its reactivity, allowing for further derivatization into esters, amides, or salts, which can modulate its pharmacokinetic properties and biological activity.

In recent years, there has been growing interest in thiazole derivatives due to their reported antimicrobial, anti-inflammatory, anticancer, and antiviral properties. Several studies have highlighted the potential of 2-ethyl-1,3-thiazole-4-carboxylic acid as a precursor or intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its utility in developing inhibitors targeting specific enzymes or receptors involved in pathological processes. The carboxylic acid moiety serves as a key site for conjugation with other pharmacophores, enabling the design of hybrid molecules with enhanced biological efficacy.

One notable area of research involves the application of 2-ethyl-1,3-thiazole-4-carboxylic acid in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant pathogens has spurred the search for novel chemical entities with antibacterial activity. Thiazole derivatives have shown promise in this context, and modifications to the 2-ethyl-1,3-thiazole-4-carboxylic acid scaffold have led to compounds exhibiting potent effects against Gram-positive and Gram-negative bacteria. The ethyl substituent at the 2-position may contribute to membrane disruption or interference with essential bacterial metabolic pathways.

Another promising application lies in the field of anticancer research. The ability of thiazole derivatives to interact with DNA or inhibit key signaling pathways has been extensively studied. Researchers have synthesized analogs of 2-ethyl-1,3-thiazole-4-carboxylic acid designed to target oncogenic proteins or induce apoptosis in cancer cells. Preliminary studies suggest that certain derivatives exhibit selective toxicity toward tumor cells while maintaining low toxicity toward normal cells, making them attractive candidates for further development.

The synthesis of 2-ethyl-1,3-thiazole-4-carboxylic acid can be achieved through various methodologies, including cyclocondensation reactions between appropriate precursors such as ethyl acetoacetate and thioamides or thioureas. Alternatively, functional group transformations starting from commercially available thiazole compounds can be employed. The choice of synthetic route depends on factors such as yield optimization, purity requirements, and scalability for industrial production. Advances in green chemistry have also led to more sustainable approaches for synthesizing this compound, emphasizing minimal waste generation and energy efficiency.

In conclusion,2-ethyl-1,3-thiazole-4-carboxylic acid (CAS No. 769124-05-2) represents a structurally interesting molecule with significant potential in pharmaceutical applications. Its unique combination of functional groups and its role as a building block for more complex bioactive entities make it a subject of ongoing research interest. As scientific understanding progresses,thiazole derivatives, including this particular compound,are likely to continue contributing to advancements in drug discovery and therapeutic development.